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Compound of Interest

Compound Name: 1,1-Dichlorocyclohexane

Cat. No.: B1361369

For Immediate Use by Laboratory Personnel

This document provides critical safety protocols and logistical plans for the handling and
disposal of 1,1-Dichlorocyclohexane (CAS No. 2108-92-1). The following procedures are
designed to minimize risk and ensure the safety of researchers, scientists, and drug
development professionals. Given the absence of a comprehensive Safety Data Sheet (SDS)
specifically for 1,1-Dichlorocyclohexane, this guidance is based on its chemical properties
and safety data for structurally similar halogenated hydrocarbons, such as trans-1,2-
Dichlorocyclohexane.

Chemical and Physical Properties

1,1-Dichlorocyclohexane is a colorless liquid and a chlorinated hydrocarbon.[1] Its known
physical and chemical properties are summarized below. Understanding these properties is
crucial for safe handling and storage.
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Property Value

CAS Number 2108-92-1[1][2][3][4]
Molecular Formula CeH10CI2[1][2][4]
Molecular Weight 153.05 g/mol [1][2]
Boiling Point 171°C at 760 mmHg[2]
Flash Point 66°C[2]

Density 1.15 g/cm3[2]

Vapor Pressure 1.9 mmHg at 25°CJ[2]

Hazard Identification and Personal Protective
Equipment (PPE)

While specific toxicity data for 1,1-Dichlorocyclohexane is limited, it should be handled with
care due to its classification as a chlorinated hydrocarbon.[1] Similar compounds are known to
cause skin, eye, and respiratory irritation.[5][6] Long-term exposure to some chlorinated
hydrocarbons can lead to liver and kidney toxicity.[7]

Engineering Controls:

» Work with 1,1-Dichlorocyclohexane should be conducted in a well-ventilated area,
preferably within a chemical fume hood.[7]

o Ensure that safety showers and eyewash stations are readily accessible.

Required Personal Protective Equipment (PPE):
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PPE Category

Specification

Rationale

Hand Protection

Double gloving with nitrile
gloves is recommended for
splash protection. For
prolonged or immersive
contact, heavier-duty gloves
such as Viton or a laminate
(e.g., Silver Shield/4H) should
be considered. Nitrile gloves
have shown poor resistance to
some halogenated
hydrocarbons.[8][9]

To prevent skin contact, which
can cause irritation and

dermatitis.[6]

Eye Protection

Chemical safety goggles are
mandatory. A full-face shield
should be worn where there is

a significant risk of splashing.

To protect eyes from irritation

and potential damage.[5]

Skin and Body Protection

A flame-resistant lab coat
should be worn. For larger
quantities or in case of a spill,
a chemical-resistant apron or

suit is advised.

To protect against skin
exposure and contamination of

personal clothing.

Respiratory Protection

Respiratory protection is
typically not required when
working in a properly
functioning chemical fume
hood. If work must be done
outside of a hood where
vapors may be generated, a
NIOSH-approved respirator
with an organic vapor cartridge

is necessary.

To prevent inhalation, which
may cause respiratory tract
irritation.[5][6]

Standard Operating Procedure for Handling

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://pim-resources.coleparmer.com/sds/73452.pdf
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/D60001
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/D60001
https://pim-resources.coleparmer.com/sds/73452.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘:iltz:t:i]IEy& Itjrilcineg

The following workflow outlines the procedural steps for the safe handling of 1,1-
Dichlorocyclohexane from procurement to disposal.

Prepare Work Area
(Chemical Fume Hood)

Review Safety Information
(SDS for similar compounds)

Proceed to handling
Y Y

Don Appropriate PPE | Aliquot Required Amount Perform Experiment
xperiment complete

Decontaminate Glassware
and Surfaces }—>| Segregate Waste

Ready for disposal
Y

Label Waste Container
‘Halogenated Organic Waste'

Store in Satellite
Accumulation Area

Arrange for Hazardous
Waste Pickup

Click to download full resolution via product page
Standard Operating Procedure for 1,1-Dichlorocyclohexane.

Emergency Procedures: Spills and Exposure

Immediate and appropriate action is critical in the event of a spill or personnel exposure.

Personnel Exposure:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing.[6] Seek medical attention.
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» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally.[6] Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.[6] Seek
medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink 2-4 cupfuls of water or milk.[6] Seek immediate medical attention.

Spill Response:
e Minor Spill (in a fume hood):
o Alert others in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as
vermiculite, sand, or earth.[6] Do not use combustible materials like sawdust.[6]

o Collect the absorbed material using spark-proof tools and place it in a sealed, properly
labeled container for hazardous waste disposal.[6]

o Decontaminate the spill area.

e Major Spill (outside a fume hood or a large volume):
o Evacuate the laboratory immediately and alert personnel in adjacent areas.
o Close the laboratory doors and prevent re-entry.

o Notify your institution's Environmental Health and Safety (EHS) department and
emergency services.

o Provide details of the spilled chemical to the emergency responders.

Disposal Plan

1,1-Dichlorocyclohexane and materials contaminated with it are considered hazardous waste.
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Waste Collection:

» Collect all waste containing 1,1-Dichlorocyclohexane in a designated, properly sealed, and
labeled container.

e The container must be labeled as "Halogenated Organic Waste" and include the full
chemical name.

» Do not mix halogenated hydrocarbon waste with non-halogenated organic waste.
Storage:

o Store the waste container in a designated satellite accumulation area away from
incompatible materials.

Disposal:

» Disposal of chlorinated hydrocarbon waste must be handled by a licensed professional
waste disposal service.[5]

o Common disposal methods for chlorinated hydrocarbons include incineration at high
temperatures.[10][11][12]

o Follow all local, state, and federal regulations for hazardous waste disposal. Empty
containers should also be disposed of as hazardous waste as they may retain product
residue.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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